65-21-4

Ethefil

In Stock

• CAS RN:
• 65-21-4

• Formula:
• C9H14N4O2

• InChI:
• InChI=1S/C9H14N4O2/c1-3-10-8(14)6-7(13-5-12-6)9(15)11-4-2/h5H,3-4H2,1-2H3,(H,10,14)(H,11,15)(H,12,13)

• InChIKey:
• GVMAVHHMPYHSGZ-UHFFFAOYSA-N

• Ethefil, also known as Ethefil, is a useful research compound. Its molecular formula is C9H14N4O2 and its molecular weight is 210.23 g/mol. The purity is usually 95%.

Bufalin

In Stock

• CAS RN:
• 465-21-4

• Formula:
• C24H34O4

• InChI:
• InChI=1S/C24H34O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h3,6,14,16-20,25,27H,4-5,7-13H2,1-2H3/t16-,17+,18-,19+,20-,22+,23-,24+/m1/s1

• InChIKey:
• QEEBRPGZBVVINN-BMPKRDENSA-N

• Na+/K+-ATPase inhibitor. Potent steroid receptor coactivators SRC-3 and SRC-1 inhibitor. Induces cell differentiation and apoptosis. Activates AP-1 via JNK. Shows antitumor effects in vivo.
  Bufalin is a 14beta-hydroxy steroid that is bufan-20,22-dienolide having hydroxy substituents at the 5beta- and 14beta-positions. It has been isolated from the skin of the toad Bufo bufo. It has a role as an antineoplastic agent, a cardiotonic drug, an anti-inflammatory agent and an animal metabolite. It is a 3beta-hydroxy steroid and a 14beta-hydroxy steroid. It derives from a bufanolide.
  

Vinblastine

In Stock

• CAS RN:
• 865-21-4

• Formula:
• C46H58N4O9

• InChI:
• InChI=1S/C46H58N4O9/c1-8-42(54)23-28-24-45(40(52)57-6,36-30(15-19-49(25-28)26-42)29-13-10-11-14-33(29)47-36)32-21-31-34(22-35(32)56-5)48(4)38-44(31)17-20-50-18-12-16-43(9-2,37(44)50)39(59-27(3)51)46(38,55)41(53)58-7/h10-14,16,21-22,28,37-39,47,54-55H,8-9,15,17-20,23-26H2,1-7H3/t28-,37-,38+,39+,42-,43+,44+,45-,46-/m0/s1

• InChIKey:
• JXLYSJRDGCGARV-CFWMRBGOSA-N

• What is Vinblastine?

  Vinblastine is an alkaloid that blocks the microtubules' activity in cells.

  The background of Vinblastine

  Vinblastine was discovered in 1958. An instance of a natural herbal remedy now being developed into traditional medicine, Vinblastine originated from Madagascar periwinkle. It is listed on the WHO's List of Essential Medicines.

  Pharmacology of Vinblastine

  Vinblastine is a vinca alkaloid and a chemical analog of vincristine. It binds tubulin, thereby inhibiting the assembly of microtubules. Vinblastine treatment causes M phase-specific cell cycle arrest by disrupting microtubule assembly and proper formation of the mitotic spindle and the kinetochore, which are necessary for separating chromosomes during anaphase of mitosis. Intoxications include bone marrow inhibition (which can be dose-limiting) as well as gastr...

Urea, 3-(2-benzothiazolyl)-1,1-dimethyl-

• CAS RN:
• 34365-21-4

• Formula:
• C10H11N3OS

• InChI:
• InChI=1S/C10H11N3OS/c1-13(2)10(14)12-9-11-7-5-3-4-6-8(7)15-9/h3-6H,1-2H3,(H,11,12,14)

• InChIKey:
• AMIJSEIHRANBNZ-UHFFFAOYSA-N

• Urea, 3-(2-benzothiazolyl)-1,1-dimethyl- is a useful research compound. Its molecular formula is C10H11N3OS and its molecular weight is 221.28 g/mol. The purity is usually 95%.

3-Hydroxy-5-iodobenzoic acid

In Stock

• CAS RN:
• 50765-21-4

• Formula:
• C7H5IO3

• InChI:
• InChI=1S/C7H5IO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9H,(H,10,11)

• InChIKey:
• TXKUCBMEOVINQX-UHFFFAOYSA-N

• 3-Hydroxy-5-iodobenzoic acid is a useful research compound. Its molecular formula is C7H5IO3 and its molecular weight is 264.02 g/mol. The purity is usually 95%.

4-(2-Bromophenyl)-4-oxobutyric acid

In Stock

• CAS RN:
• 898765-21-4

• Formula:
• C10H9BrO3

• InChI:
• InChI=1S/C10H9BrO3/c11-8-4-2-1-3-7(8)9(12)5-6-10(13)14/h1-4H,5-6H2,(H,13,14)

• InChIKey:
• QMUGQPABWDUBDZ-UHFFFAOYSA-N

• 4-(2-Bromophenyl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C10H9BrO3 and its molecular weight is 257.08 g/mol. The purity is usually 95%.

1H-Pyrrolo[2,3-B]pyridine-2-carboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-, ethyl ester

Usually In Stock

• CAS RN:
• 945865-21-4

• Formula:
• C16H21BN2O4

• InChI:
• InChI=1S/C16H21BN2O4/c1-6-21-14(20)12-9-10-11(7-8-18-13(10)19-12)17-22-15(2,3)16(4,5)23-17/h7-9H,6H2,1-5H3,(H,18,19)

• InChIKey:
• ASJLKKDRSVTTNO-UHFFFAOYSA-N

• 1H-Pyrrolo[2,3-B]pyridine-2-carboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-, ethyl ester is a useful research compound. Its molecular formula is C16H21BN2O4 and its molecular weight is 316.2 g/mol. The purity is usually 95%.

N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3-methylbutanamide

In Stock

• CAS RN:
• 393565-21-4

• Formula:
• C9H15N3OS2

• InChI:
• InChI=1S/C9H15N3OS2/c1-4-14-9-12-11-8(15-9)10-7(13)5-6(2)3/h6H,4-5H2,1-3H3,(H,10,11,13)

• InChIKey:
• RTWLZDCGGHYIND-UHFFFAOYSA-N

• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C9H15N3OS2 and its molecular weight is 245.36. The purity is usually 95%.

2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide

In Stock

• CAS RN:
• 505065-21-4

• Formula:
• C18H18N2O3

• InChI:
• InChI=1S/C18H18N2O3/c1-22-15-9-7-13(8-10-15)11-14(12-19)18(21)20-16-5-3-4-6-17(16)23-2/h3-10,14H,11H2,1-2H3,(H,20,21)

• InChIKey:
• RTCSZLWAOKVVGT-UHFFFAOYSA-N

• 2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.353. The purity is usually 95%.

N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-phenylbenzamide

In Stock

• CAS RN:
• 681265-21-4

• Formula:
• C22H23N3O3S

• InChI:
• InChI=1S/C22H23N3O3S/c1-22(2,3)25-20(18-13-29(27,28)14-19(18)24-25)23-21(26)17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-12H,13-14H2,1-3H3,(H,23,26)

• InChIKey:
• VVDONJQQTXPYMO-UHFFFAOYSA-N

• N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-phenylbenzamide is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.

Quartromicin A3

• CAS RN:
• 136765-21-4

• Formula:
• C77H102O30-4

• InChI:
• InChI=1S/C77H102O30/c1-34-12-10-14-44-20-40(32-100-69-59(90)57(88)55(86)47(30-80)102-69)36(3)21-74(44)61(92)49(65(96)104-74)45(82)15-18-72(8)25-41(28-78)38(5)23-77(72)64(95)52(68(99)107-77)54(85)35(2)13-11-17-71(7)27-43(33-101-70-60(91)58(89)56(87)48(31-81)103-70)39(6)24-75(71)62(93)50(66(97)105-75)46(83)16-19-73(9)26-42(29-79)37(4)22-76(73)63(94)51(53(34)84)67(98)106-76/h10-20,25-27,36-39,44-60,65-70,78-91H,21-24,28-33H2,1-9H3/q-4/b14-10+,17-11+,18-15+,19-16+,34-12+,35-13+/t36?,37?,38?,39?,44?,45?,46?,47-,48-,49?,50?,51?,52?,53?,54?,55+,56+,57+,58+,59-,60-,65?,66?,67?,68?,69+,70+,71?,72?,73?,74?,75?,76?,77?/m1/s1

• InChIKey:
• QDDSCIWMLPMTNQ-MNKRQEGKSA-N

• Quartromicin A3, also known as Quartromicin A3, is a useful research compound. Its molecular formula is C77H102O30-4 and its molecular weight is 1507.6 g/mol. The purity is usually 95%.

N-(2-aminophenyl)-4-butylcyclohexane-1-carboxamide

In Stock

• CAS RN:
• 1019465-21-4

• Formula:
• C17H26N2O

• N-(2-aminophenyl)-4-butylcyclohexane-1-carboxamide is a useful research compound. Its molecular formula is C17H26N2O and its molecular weight is 274.4. The purity is usually 95%.

2-Methyl-4-(4-pentyloxybenzoyl)pyridine

In Stock

• CAS RN:
• 1187165-21-4

• Formula:
• C18H21NO2

• InChI:
• InChI=1S/C18H21NO2/c1-3-4-5-12-21-17-8-6-15(7-9-17)18(20)16-10-11-19-14(2)13-16/h6-11,13H,3-5,12H2,1-2H3

• InChIKey:
• HWQJWEHIHKGCPJ-UHFFFAOYSA-N

• 2-Methyl-4-(4-pentyloxybenzoyl)pyridine is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.

2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 1242965-21-4

• Formula:
• C23H21ClN4OS

• InChI:
• InChI=1S/C23H21ClN4OS/c24-18-8-4-7-17(13-18)19-15-30-21-20(19)25-23(26-22(21)29)28-11-9-27(10-12-28)14-16-5-2-1-3-6-16/h1-8,13,15H,9-12,14H2,(H,25,26,29)

• InChIKey:
• WUWGJSBZAGCBAT-UHFFFAOYSA-N

• 2-(4-benzylpiperazin-1-yl)-7-(3-chlorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H21ClN4OS and its molecular weight is 436.96. The purity is usually 95%.

2-chloro-N-cyclobutylpyridine-3-sulfonamide

In Stock

• CAS RN:
• 1247365-21-4

• Formula:
• C9H11ClN2O2S

• InChI:
• InChI=1S/C9H11ClN2O2S/c10-9-8(5-2-6-11-9)15(13,14)12-7-3-1-4-7/h2,5-7,12H,1,3-4H2

• InChIKey:
• PNWLRKPRDFURIN-UHFFFAOYSA-N

• 2-chloro-N-cyclobutylpyridine-3-sulfonamide is a useful research compound. Its molecular formula is C9H11ClN2O2S and its molecular weight is 246.71 g/mol. The purity is usually 95%.

2-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine

In Stock

• CAS RN:
• 1250665-21-4

• Formula:
• C9H14BrN3

• InChI:
• InChI=1S/C9H14BrN3/c10-8-5-12-13(6-8)7-9-3-1-2-4-11-9/h5-6,9,11H,1-4,7H2

• InChIKey:
• XXIMYXNSLKBBMI-UHFFFAOYSA-N

• 2-((4-bromo-1H-pyrazol-1-yl)methyl)piperidine is a useful research compound. Its molecular formula is C9H14BrN3 and its molecular weight is 244.13 g/mol. The purity is usually 95%.

(3-Butyl-5-methyl-isoxazol-4-yl)-methanol

In Stock

• CAS RN:
• 1239465-21-4

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-3-4-5-9-8(6-11)7(2)12-10-9/h11H,3-6H2,1-2H3

• InChIKey:
• YMZQWYZZBOFJEY-UHFFFAOYSA-N

• (3-Butyl-5-methyl-isoxazol-4-yl)-methanol is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.

(1R,2R)-2-(tert-butylamino)cyclopentan-1-ol

In Stock

• CAS RN:
• 2413365-21-4

• Formula:
• C9H19NO

• InChI:
• InChI=1S/C9H19NO/c1-9(2,3)10-7-5-4-6-8(7)11/h7-8,10-11H,4-6H2,1-3H3/t7-,8-/m1/s1

• InChIKey:
• QERSUMFLRHQPON-HTQZYQBOSA-N

• (1R,2R)-2-(tert-butylamino)cyclopentan-1-ol is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.25 g/mol. The purity is usually 95%.